Cas no 7381-30-8 (1,2-Bis(trimethylsiloxy)ethane)

• Product Name: 1,2-Bis(trimethylsiloxy)ethane
• CAS No: 7381-30-8
• MF: C₈H₂₂O₂Si₂
• MW: 206.430084705353
• MDL: MFCD00009640
• CID: 47389
• PubChem ID: 24853524
• Update Time: 2025-04-18

1,2-Bis(trimethylsiloxy)ethane Chemical and Physical Properties

Names and Identifiers

• 2,2,7,7-tetramethyl-3,6-dioxa-2,7-disilaoctane
• 1,2-Bis(trimethylsiloxy)ethane
• Ethylenedioxybis(trimethylsilane) [Protecting Reagent for Aldehydes and Ketones]
• 1,2-BIS(TRIMETHYLSILYLOXY)ETHANE
• trimethyl(2-trimethylsilyloxyethoxy)silane
• Ethylene glycol bis(trimethylsilyl ether)
• 1,2-Ethanediol bis(trimethylsilyl) ether
• Ethyleneglycol bis(trimethylsilyl) ether
• Ethylenedioxybis(trimethylsilane)
• 3,6-Dioxa-2,7-disilaoctane, 2,2,7,7-tetramethyl-
• 1,2-bis-(trimethylsilyloxy)ethane
• 1,2-Bis-trimethylsilanyloxy-ethane
• Ethylene glycol, di-TMS
• ethylenedioxybistrimethylsilane
• KSC491G7L
• S
• E0478
• AMY42248
• 7381-30-8
• FT-0636465
• NS00047076
• CS-0128798
• FS-4963
• L-Methionine isopropyl ester hydrochlorid
• Ethylene glycol, bistrimethylsilyl ether
• MFCD00009640
• SCHEMBL1223591
• S02325
• C8H22O2Si2
• Ethylene glycol, 2TMS derivative
• 1,2-bis-(trimethylsilyloxy)-ethane
• DTXSID90224233
• J-802008
• 1,2-BIS(TRIMETHYLSILYLOXY)-ETHANE
• EINECS 230-950-3
• AKOS015909268
• 1,?2-?Bis(trimethylsiloxy)?ethane
• 1,2-Bis(trimethylsiloxy)ethane, 98%
• Q-200061
• (CH3)3SiO(CH2)2OSi(CH3)3
• 1,2-Bis(trimethylsiloxy)ethane; 1,2-Bis(trimethylsilyloxy)ethane; 1,2-Ethanediol bis(trimethylsilyl) Ether; Ethylene glycol bis(trimethylsilyl) Ether; Trimethyl(2-(trimethylsilyloxy)ethoxy)silane;
• DTXCID90146724
• DB-002719

• MDL： MFCD00009640
• Inchi： 1S/C8H22O2Si2/c1-11(2,3)9-7-8-10-12(4,5)6/h7-8H2,1-6H3
• InChI Key： JGWFUSVYECJQDT-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OCCO[Si](C)(C)C

Computed Properties

• Exact Mass: 206.11600
• Monoisotopic Mass: 206.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 0.842 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 166°C(lit.)
• Flash Point: Degrees Fahrenheit:123.8°F
  Degrees Celsius:51°C
  
• Refractive Index: n20/D 1.403(lit.)
• PSA: 18.46000
• LogP: 2.68940
• Solubility: Not available
• Sensitiveness: Moisture Sensitive

1,2-Bis(trimethylsiloxy)ethane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S23-S24/25-S16
• FLUKA BRAND F CODES：10-21
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• HazardClass：3.2
• PackingGroup：III
• TSCA：No
• Packing Group：III
• Hazard Level：3.2
• Storage Condition：Argon filled storage

Related Categories

• Other Chemical Reagents Organic Metal Reagents